Cas no 1903248-11-2 (6-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)nicotinamide)

• Product Name: 6-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)nicotinamide
• CAS No: 1903248-11-2
• MF: C₁₇H₂₁N₅O₂
• MW: 327.380943059921
• CID: 5549545
• PubChem ID: 136666534
• Update Time: 2025-05-25

6-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 1903248-11-2
• AKOS025390255
• 6-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)nicotinamide
• 6-methyl-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]pyridine-3-carboxamide
• F6524-1681

• Inchi： 1S/C17H21N5O2/c1-11-3-4-13(10-18-11)16(24)20-14-5-7-22(8-6-14)17-19-12(2)9-15(23)21-17/h3-4,9-10,14H,5-8H2,1-2H3,(H,20,24)(H,19,21,23)
• InChI Key： XNCZSHVQXJYEPG-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C)=CC=1)NC1CCN(C2=NC(C)=CC(N2)=O)CC1

Computed Properties

• Exact Mass: 327.16952493g/mol
• Monoisotopic Mass: 327.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.7Ų

Additional information on 6-methyl-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)nicotinamide

6-Methyl-N-(1-(4-Methyl-6-Oxo-1,6-Dihydropyrimidin-2-Yl)Piperidin-4-Yl)Nicotinamide: A Comprehensive Overview

6-Methyl-N-(1-(4-Methyl-6-Oxo-1,6-Dihydropyrimidin-2-Yl)Piperidin-4-Yl)Nicotinamide, identified by the CAS number 1903248-11-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a nicotinamide moiety, which is a derivative of nicotinic acid, and a piperidine ring system. The presence of the dihydropyrimidine ring further enhances its structural complexity and functional diversity. The methyl groups attached to the molecule contribute to its lipophilicity, which is crucial for its bioavailability and pharmacokinetic properties. These structural attributes position it as a potential candidate for drug development, particularly in the treatment of metabolic disorders and neurodegenerative diseases.

Recent research has focused on the biological activity of this compound, with particular emphasis on its ability to modulate key enzymes and receptors involved in cellular signaling pathways. For instance, studies have demonstrated its potential as an inhibitor of certain kinases, which are critical targets in cancer therapy. Additionally, its role in modulating neurotransmitter systems has been explored, suggesting its application in treating neurological conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic cross-coupling reactions, has enabled researchers to optimize the production process. These methods not only enhance the efficiency of synthesis but also ensure the purity and consistency of the final product, which are essential for preclinical and clinical studies.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles, making it suitable for oral administration. Its ability to cross the blood-brain barrier has been a focal point of recent investigations, given its potential applications in neurology. Furthermore, preliminary toxicity studies indicate that it has a relatively low toxicity profile, which is a promising sign for its therapeutic potential.

The application of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into its binding affinity with various protein targets, while quantitative structure-activity relationship (QSAR) models have helped predict its biological activity. These computational approaches have significantly accelerated the drug discovery process and provided a foundation for further experimental validation.

Looking ahead, the development of this compound into a therapeutic agent will require extensive preclinical testing to evaluate its efficacy and safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive advancements in this area. The integration of artificial intelligence (AI) in drug design could further enhance the optimization process by predicting optimal dosages and identifying potential adverse effects.

In conclusion, 6-Methyl-N-(1-(4-Methyl-6-Oxo-1,6-Dihydropyrimidin-2-Yl)Piperidin-4-Yl)Nicotinamide represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structure, coupled with recent advances in synthetic and computational techniques, positions it as a candidate for developing innovative therapeutic solutions. As research continues to unfold, this compound holds the potential to make significant contributions to the field of pharmacology and beyond.